Cas no 2229590-08-1 (methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate)

• Product Name: methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate
• CAS No: 2229590-08-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5889087
• PubChem ID: 165698973
• Update Time: 2025-06-21

methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate
• methyl 2-[(3-hydroxyazetidin-3-yl)methyl]benzoate
• EN300-1791800
• 2229590-08-1

• Inchi： 1S/C12H15NO3/c1-16-11(14)10-5-3-2-4-9(10)6-12(15)7-13-8-12/h2-5,13,15H,6-8H2,1H3
• InChI Key： WGDULHGUIJCCTE-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CC=2C(=O)OC)CNC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate

Methyl 2-(3-Hydroxyazetidin-3-yl)methylbenzoate: An Overview of a Promising Compound (CAS No. 2229590-08-1)

Methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate (CAS No. 2229590-08-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate.

Chemical Structure and Properties

Methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate is a small molecule with a molecular formula of C₁₄H₁₆O₄N. The compound features a benzene ring substituted with a methyl ester group at the 2-position and a 3-hydroxyazetidine moiety attached to the benzene ring via a methyl group. The presence of the hydroxyl group in the azetidine ring imparts unique chemical and biological properties to the molecule. The compound is typically synthesized through multi-step organic reactions, including coupling reactions and functional group transformations.

The physical properties of methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate include its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both in vitro and in vivo studies. Additionally, the compound exhibits good stability under standard laboratory conditions, which facilitates its handling and storage.

Synthesis Methods

The synthesis of methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate involves several key steps. One common approach is to start with the preparation of the azetidine intermediate, which can be synthesized through ring-opening reactions of aziridines or other cyclic precursors. The azetidine intermediate is then functionalized to introduce the hydroxyl group at the 3-position. Subsequently, this intermediate is coupled with a suitable benzene derivative containing a carboxylic acid or ester group to form the final product.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate. For example, catalytic methods using transition metals such as palladium or copper have been developed to improve yield and reduce by-products. These methods not only enhance the overall efficiency of the synthesis but also align with green chemistry principles.

Biological Activities and Therapeutic Potential

Methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate has been studied for its potential biological activities, particularly in the context of pharmacological applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation in both cell culture models and animal models of inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Clinical Applications and Research Findings

The therapeutic potential of methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate has been explored in preclinical studies, with promising results. In vitro studies have shown that this compound can effectively inhibit the proliferation of cancer cells while exhibiting minimal cytotoxicity towards normal cells. This selective cytotoxicity is an important feature for potential anticancer drugs, as it reduces the risk of side effects associated with conventional chemotherapy.

In vivo studies have further validated these findings. Animal models have demonstrated that administration of methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate can significantly reduce tumor growth and improve survival rates in mice with xenograft tumors. These results suggest that this compound may have clinical applications in cancer therapy.

Beyond cancer research, recent studies have also explored the potential of methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate in treating neurological disorders. Preliminary data indicate that this compound may have neuroprotective effects, potentially making it useful in conditions such as Alzheimer's disease and Parkinson's disease. However, further research is needed to fully understand its mechanisms of action and therapeutic efficacy in these contexts.

Conclusion

Methyl 2-(3-hydroxyazetidin-3-yl)methylbenzoate (CAS No. 2229590-08-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications span multiple therapeutic areas, including cancer therapy, anti-inflammatory treatment, and neuroprotection. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.